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Compound of Interest

Compound Name: Florylpicoxamid

Cat. No.: B6595160

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive environmental impact assessment of the fungicide
Florylpicoxamid and compares its performance with several alternative fungicides:
Azoxystrobin, Tebuconazole, Chlorothalonil, and Mancozeb. The information is intended to
assist researchers and professionals in making informed decisions regarding the selection and
use of these crop protection agents.

Executive Summary

Florylpicoxamid is a broad-spectrum fungicide that has been registered for use on various
food crops and golf courses.[1][2] While it is considered to have low acute toxicity to mammals,
birds, and honeybees, regulatory agencies have identified potential risks to aquatic organisms,
terrestrial invertebrates, and non-target plants.[1][2] This guide presents a detailed comparison
of the environmental fate and ecotoxicological profiles of Florylpicoxamid and its alternatives,
supported by quantitative data and experimental protocols.

Comparative Environmental Data

The following tables summarize the key environmental parameters for Florylpicoxamid and its
alternatives. This data allows for a direct comparison of their potential environmental impact.
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Chemical Organism Endpoint Value (mgl/L) Reference
Rainbow Trout

Florylpicoxamid (Oncorhynchus 96h LC50 0.01 [3]
myKkiss)

Fathead Minnow

(Pimephales 96h LC50 0.015 [3]

promelas)

Daphnia magna 48h EC50 0.059 [3]
Rainbow Trout

Azoxystrobin (Oncorhynchus 96h LC50 0.47 [4]
mykiss)

Bluegill Sunfish

(Lepomis 96h LC50 11 [4]

macrochirus)

Daphnia magna 48h EC50 0.28 [4]
Rainbow Trout

Tebuconazole (Oncorhynchus 96h LC50 4.4 [5]
mykiss)

Bluegill Sunfish

(Lepomis 96h LC50 5.7 [5]

macrochirus)

Daphnia magna 48h EC50 4.1 [5]
Rainbow Trout

Chlorothalonil (Oncorhynchus 96h LC50 0.017 [6]
myKkiss)

Bluegill Sunfish

(Lepomis 96h LC50 0.023 [6]

macrochirus)

Daphnia magna 48h EC50 0.076 [6]
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Rainbow Trout
Mancozeb (Oncorhynchus 96h LC50 0.46 [7]

mykiss)

Bluegill Sunfish
(Lepomis 96h LC50 154 [7]

macrochirus)

Daphnia magna 48h EC50 0.58 [7]

Environmental Fate Data

Soil Aquatic ] .
. . Hydrolysis Bio-
Aerobic Aerobic . .
. . . Half-life concentrati
Chemical Metabolism  Metabolism Log Kow
. . (days) at pH on Factor
Half-life Half-life
7 (BCF)
(days) (days)
Florylpicoxam
” 0.44-1.21 0.08-0.1 16.7 4.2-4.3 87 - 105
|
11-17
Azoxystrobin 72 - 164 (Photodegrad  Stable 25 3.5
ation)
Stable to
Tebuconazole 25.8-610 ] Stable 3.7 76 - 144
hydrolysis
Chlorothalonil  1-3.5 0.18-8.8 Stable 2.9 ~30
Mancozeb <2 <2 <1 1.3 Low potential

Experimental Protocols

The data presented in this guide are derived from standardized experimental protocols,
primarily following the guidelines set by the Organisation for Economic Co-operation and
Development (OECD). These guidelines ensure the quality and comparability of environmental
safety data for chemicals.
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Aquatic Toxicity Testing

Objective: To determine the acute toxicity of the test substance to aquatic organisms.

Principle: Fish or aquatic invertebrates are exposed to a range of concentrations of the test
substance in a static, semi-static, or flow-through system for a defined period (e.g., 96 hours for
fish, 48 hours for daphnids). Mortality or other specified effects are observed, and the
concentration that is lethal to 50% of the test organisms (LC50) or causes a specified effect in
50% of the organisms (EC50) is calculated.

Key Methodological Aspects (based on OECD Guidelines 202 and 203):

o Test Organisms: Specified species of fish (e.g., Oncorhynchus mykiss, Pimephales
promelas) or aquatic invertebrates (e.g., Daphnia magna) of a defined age and health status.

o Test Conditions: Controlled temperature, lighting, and water quality parameters (pH,
dissolved oxygen, hardness).

o Exposure Concentrations: A geometric series of at least five concentrations and a control
group.

o Observations: Regular observation of mortality and any sublethal effects.

o Data Analysis: Statistical methods (e.g., probit analysis) are used to calculate the
LC50/EC50 and its confidence limits.

Soil Metabolism Studies

Objective: To determine the rate and route of degradation of the test substance in soil under
aerobic or anaerobic conditions.

Principle: The test substance, typically radiolabelled, is applied to soil samples which are then
incubated under controlled laboratory conditions (temperature, moisture). At various time
intervals, soil samples are extracted and analyzed to determine the concentration of the parent
substance and its degradation products.

Key Methodological Aspects (based on OECD Guideline 307):
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» Soil: Well-characterized soil with known physical and chemical properties.

o Test Substance: Application of the test substance at a concentration relevant to its
agricultural use.

 Incubation: Controlled temperature and moisture content, with aeration for aerobic studies or
purging with an inert gas for anaerobic studies.

e Analysis: Extraction of soil samples with appropriate solvents and analysis using techniques
such as High-Performance Liquid Chromatography (HPLC) and Liquid Scintillation Counting
(LSC) to identify and quantify the parent compound and its metabolites.

o Data Analysis: The rate of degradation is typically modeled using first-order kinetics to
calculate the time required for 50% dissipation (DT50).

Environmental Impact Assessment Workflow and
Degradation Pathways

The following diagrams illustrate the general workflow for an environmental impact assessment
of a pesticide and the degradation pathways of Florylpicoxamid and its alternatives.
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Environmental Impact Assessment Workflow
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Florylpicoxamid Degradation Pathway
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Conclusion

Florylpicoxamid presents a valuable tool for integrated pest management programs,
particularly in managing fungal resistance. However, its environmental risk profile, especially
concerning aquatic ecosystems, necessitates careful consideration and adherence to
mitigation measures. When compared to some older fungicides like Chlorothalonil,
Florylpicoxamid shows a more rapid degradation in soil and water. However, its high acute
toxicity to aquatic organisms is a significant concern. Alternatives such as Azoxystrobin and
Tebuconazole have their own distinct environmental profiles, with varying degrees of
persistence and toxicity. The selection of an appropriate fungicide should therefore be based
on a thorough risk assessment that considers the specific environmental conditions of the
application area and the susceptibility of local non-target organisms. This guide provides the
foundational data to support such an assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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